Cas no 859935-63-0 (7H-Dibenzo[c,g]carbazole, 5,9-dibromo-)

• Product Name: 7H-Dibenzo[c,g]carbazole, 5,9-dibromo-
• CAS No: 859935-63-0
• MF: C₂₀H₁₁Br₂N
• MW: 425.1
• CID: 5470231
• PubChem ID: 141505333
• Update Time: 2026-03-10

7H-Dibenzo[c,g]carbazole, 5,9-dibromo- Chemical and Physical Properties

Names and Identifiers

• 7H-Dibenzo[c,g]carbazole, 5,9-dibromo-
• 5,9-Dibromo-7H-dibenzo[c,g]carbazole
• SCHEMBL21923868
• 859935-63-0
• G67780
• 9,15-dibromo-12-azapentacyclo[11.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(1)]henicosa-1(13),2(11),3(8),4,6,9,14,16(21),17,19-decaene

• Inchi： 1S/C20H11Br2N/c21-15-9-17-19(13-7-3-1-5-11(13)15)20-14-8-4-2-6-12(14)16(22)10-18(20)23-17/h1-10,23H
• InChI Key： RNLVKXLQPAHSPR-UHFFFAOYSA-N
• SMILES： N1C2=C(C3=CC=CC=C3C(Br)=C2)C2=C1C=C(Br)C1=CC=CC=C12

Computed Properties

• Exact Mass: 424.92378g/mol
• Monoisotopic Mass: 422.92582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 15.8Ų

Additional information on 7H-Dibenzo[c,g]carbazole, 5,9-dibromo-

7H-Dibenzo[c,g]carbazole, 5,9-dibromo- (CAS No. 859935-63-0): A Comprehensive Overview

7H-Dibenzo[c,g]carbazole, 5,9-dibromo-, identified by its Chemical Abstracts Service (CAS) number 859935-63-0, is a significant compound in the field of pharmaceutical and medicinal chemistry. This heterocyclic aromatic molecule has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The presence of bromine atoms at the 5 and 9 positions enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The< strong>7H-Dibenzo[c,g]carbazole scaffold is a fused bicyclic system consisting of two benzene rings connected through a carbazole core. This structural motif is known for its stability and versatility in forming complex molecular architectures. The introduction of bromine substituents at the 5 and 9 positions introduces electrophilic centers, which can be selectively modified through various chemical reactions such as cross-coupling, nucleophilic substitution, and functional group interconversion.

In recent years, there has been a growing interest in< strong>7H-Dibenzo[c,g]carbazole, 5,9-dibromo- due to its potential as a building block in the synthesis of biologically active compounds. Studies have demonstrated its utility in the development of novel agents targeting various diseases, including cancer, neurological disorders, and infectious diseases. The brominated derivative exhibits enhanced binding affinity to biological targets, making it an attractive candidate for further exploration.

One of the most compelling aspects of< strong>7H-Dibenzo[c,g]carbazole, 5,9-dibromo- is its role in the synthesis of small-molecule inhibitors. Researchers have leveraged its scaffold to develop compounds that inhibit key enzymes and receptors involved in disease pathways. For instance, derivatives of this molecule have shown promise in inhibiting kinases and other enzymes overexpressed in cancer cells. The bromine atoms provide handles for further functionalization, allowing chemists to tailor the properties of these inhibitors to optimize their efficacy and selectivity.

The< strong>CAS No. 859935-63-0 designation ensures that researchers can reliably identify and purchase this compound for their studies. Its stability under various storage conditions makes it a practical choice for both laboratory-scale synthesis and industrial applications. The compound's compatibility with standard organic solvents and reagents further enhances its utility in synthetic protocols.

The pharmacological properties of< strong>7H-Dibenzo[c,g]carbazole, 5,9-dibromo- have been extensively studied in preclinical models. Initial findings suggest that it exhibits potent activity against certain types of cancer cells by disrupting critical signaling pathways. Additionally, its ability to cross the blood-brain barrier has opened up possibilities for treating neurological conditions. These discoveries have spurred further research into developing derivatives with improved pharmacokinetic profiles.

In the realm of medicinal chemistry, the< strong>Dibenzo[c,g]carbazole core is recognized for its ability to form stable complexes with biological targets. The bromine substituents at the 5 and 9 positions enhance this interaction by providing additional binding sites. This has led to the development of novel therapeutic agents with enhanced potency and reduced side effects compared to existing treatments.

The synthesis of< strong>7H-Dibenzo[c,g]carbazole, 5,9-dibromo- involves multi-step organic reactions that highlight the compound's synthetic versatility. Starting from commercially available precursors, chemists can employ a series of bromination reactions followed by cyclization steps to construct the desired scaffold. The use of palladium-catalyzed cross-coupling reactions has further streamlined the synthesis process, enabling high yields and purity levels essential for pharmaceutical applications.

The growing body of research on< strong>CAS No. 859935-63-0 underscores its importance as a pharmacophore in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to explore new derivatives and applications. These studies not only aim to develop new drugs but also to understand the mechanistic basis of their action at a molecular level.

The future prospects for< strong>7H-Dibenzo[c,g]carbazole, 5,9-dibromo- are promising, with several clinical trials underway evaluating its efficacy in treating various diseases. As our understanding of biological pathways continues to evolve, so too will our ability to design molecules that target them with precision. The< strong>Dibenzo[c,g]carbazole scaffold remains a cornerstone in this endeavor due to its structural flexibility and functional diversity.

In conclusion,< strong>7H-Dibenzo[c,g]carbazole, 5,9-dibromo-, identified by CAS No.< strong>859935-63-0, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in the quest for novel treatments for human diseases. As research progresses, we can expect even more innovative uses for this versatile compound.